Cas no 213390-51-3 (2-Thiophenecarboxylicacid, 3-[[(methylamino)carbonyl]amino]-)

• Product Name: 2-Thiophenecarboxylicacid, 3-[[(methylamino)carbonyl]amino]-
• CAS No: 213390-51-3
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 242563
• PubChem ID: 15362820
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-[[(methylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-[[(methylamino)carbonyl]amino]-
• 2-Thiophenecarboxylicacid,3-[[(methylamino)carbonyl]amino]-(9CI)
• 3-(methylcarbamoylamino)thiophene-2-carboxylic acid
• 213390-51-3
• 3-[(Methylcarbamoyl)amino]thiophene-2-carboxylic acid
• AKOS017550066
• DTXSID30571990

• Inchi： 1S/C7H8N2O3S/c1-8-7(12)9-4-2-3-13-5(4)6(10)11/h2-3H,1H3,(H,10,11)(H2,8,9,12)
• InChI Key： TUYXRBSBGKUCQS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)NC(NC)=O

Computed Properties

• Exact Mass: 200.02564
• Monoisotopic Mass: 200.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 78.43